Cas no 56447-54-2 (4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid)
56447-54-2 structure
Product Name:4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid
CAS No:56447-54-2
MF:C7H3Cl2FO4S
MW:273.065722703934
MDL:MFCD06658273
CID:56958
PubChem ID:11184869
Update Time:2025-04-18
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid
- 4-CHLORO-2-FLUORO-5-CHLOROSULFONYLBENZOIC ACID
- 4-chloro-5-chlorosulfonyl-2-fluorobenzoic acid
- 3-Chlorosulfonyl-4-chloro-6-fluorobenzoicacid
- 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoicacid
- 4-Chloro-2-Fluoro-5-(Chlorosulfonyl)benzoic Acid
- YMIBTQKARVYVLX-UHFFFAOYSA-N
- Fmoc-(R)-3-amino-4-(3-benzothienyl)butanoicacid
- 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid, AldrichCPR
- DTXSID70458074
- 56447-54-2
- EN300-59758
- SCHEMBL3201757
- AKOS000132877
- J-515036
- Z361880970
- FT-0601424
- 4-chloro-5-chlorosulfonyl-2-fluoro-benzoic Acid
- AN-652/43420872
- SY180027
- CS-0157852
- 4-chloro-5-chlorosulphonyl-2-fluorobenzoic acid
- MFCD06658273
- A831051
- 4-Chloro-5-(chlorosulfonyl)-2-fluoro-benzoic acid
- DB-006763
-
- MDL: MFCD06658273
- Inchi: 1S/C7H3Cl2FO4S/c8-4-2-5(10)3(7(11)12)1-6(4)15(9,13)14/h1-2H,(H,11,12)
- InChI Key: YMIBTQKARVYVLX-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)F
Computed Properties
- Exact Mass: 271.91100
- Monoisotopic Mass: 271.9113133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.8±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 427.0±45.0 °C at 760 mmHg
- Flash Point: 212.0±28.7 °C
- Refractive Index: 1.581
- PSA: 79.82000
- LogP: 3.18560
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Security Information
- Signal Word:Danger
- Hazard Statement: H314 (100%)
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H314 (100%)
- Storage Condition:Store at 4 ° C, -4 ° C is better
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043750-1g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 95% | 1g |
£105.00 | 2022-03-01 | |
| Fluorochem | 043750-5g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 95% | 5g |
£316.00 | 2022-03-01 | |
| Fluorochem | 043750-25g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 95% | 25g |
£1103.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT143-1g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97+% | 1g |
511.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT143-200mg |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97+% | 200mg |
152.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FT143-5g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97+% | 5g |
1737.0CNY | 2021-08-05 | |
| Ambeed | A710991-1g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97% | 1g |
$8.0 | 2025-03-01 | |
| Ambeed | A710991-5g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97% | 5g |
$14.0 | 2025-03-01 | |
| Ambeed | A710991-10g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97% | 10g |
$26.0 | 2025-03-01 | |
| Ambeed | A710991-25g |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid |
56447-54-2 | 97% | 25g |
$57.0 | 2025-03-01 |
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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